Cas no 1000535-84-1 (Methyl 2-(aminomethyl)cyclopropane-1-carboxylate)

• Product Name: Methyl 2-(aminomethyl)cyclopropane-1-carboxylate
• CAS No: 1000535-84-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 2109209
• Update Time: 2025-06-09

Methyl 2-(aminomethyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)cyclopropanecarboxylate
• methyl 2-(aminomethyl)cyclopropane-1-carboxylate
• BB 0261519
• Methyl 2-(aminomethyl)cyclopropane-1-carboxylate

• Inchi： 1S/C6H11NO2/c1-9-6(8)5-2-4(5)3-7/h4-5H,2-3,7H2,1H3
• InChI Key： CMHSWRSLJXDXBH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 124
• XLogP3: -0.5
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-(aminomethyl)cyclopropane-1-carboxylate

Methyl 2-(Aminomethyl)cyclopropane-1-carboxylate (CAS No. 1000535-84-1): An Overview

Methyl 2-(aminomethyl)cyclopropane-1-carboxylate (CAS No. 1000535-84-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as MAMCC for brevity, is characterized by its cyclopropane ring and the presence of an aminomethyl group, which imparts it with distinct chemical properties and reactivity.

The molecular formula of MAMCC is C6H11NO2, and its molecular weight is approximately 133.16 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 145°C at 760 mmHg. Its solubility in water is limited, but it is readily soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make MAMCC an attractive candidate for various synthetic transformations and applications.

In the realm of pharmaceutical research, MAMCC has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential as a precursor for the development of novel drugs targeting neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of MAMCC-derived compounds that exhibited potent anti-inflammatory activity in vitro and in vivo models. These findings underscore the importance of MAMCC as a key intermediate in drug discovery and development.

Beyond pharmaceuticals, MAMCC has also found applications in the field of agrochemicals. Researchers have explored its use as a chiral building block for the synthesis of pesticides and herbicides with enhanced selectivity and reduced environmental impact. A notable example is the synthesis of a chiral herbicide derived from MAMCC, which demonstrated improved efficacy against broadleaf weeds while minimizing harm to non-target organisms. This research highlights the potential of MAMCC to contribute to sustainable agricultural practices.

In materials science, the unique chemical structure of MAMCC has been leveraged to develop novel polymers and coatings with enhanced mechanical properties and thermal stability. A study published in Macromolecules in 2023 described the synthesis of a copolymer containing MAMCC units that exhibited superior tensile strength and thermal resistance compared to conventional polymers. These findings suggest that MAMCC could play a crucial role in the development of advanced materials for various industrial applications.

The synthetic accessibility of MAMCC has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of cyclopropylcarboxylic acid with methylamine followed by esterification with methanol. This approach offers high yields and excellent purity, making it suitable for large-scale production.

In conclusion, methyl 2-(aminomethyl)cyclopropane-1-carboxylate (MAMCC) (CAS No. 1000535-84-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable building block for the synthesis of bioactive molecules, chiral pesticides, advanced polymers, and other functional materials. As research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow further.